4-(2-Acetoxyphenyl)-2-methyl-1-butene
Overview
Description
“4-(2-Acetoxyphenyl)-2-methyl-1-butene” is a chemical compound with the molecular formula C12H14O2 . It has a molecular weight of 190.24 and is a yellow oil in physical form . The IUPAC name for this compound is 2-(3-butenyl)phenyl acetate .
Molecular Structure Analysis
The molecule contains a total of 28 atoms, including 14 Hydrogen atoms, 12 Carbon atoms, and 2 Oxygen atoms . It has 28 bonds, including 14 non-Hydrogen bonds, 8 multiple bonds, 5 rotatable bonds, 2 double bonds, and 6 aromatic bonds . It also contains 1 six-membered ring and 1 aliphatic ester .Scientific Research Applications
Synthesis of (Meth)Acrylates
The compound can be used in the synthesis of (meth)acrylates . These are widely used as polymeric reagents or polymer supports in biochemical and chemical applications . The compound can provide a single reaction step for the synthesis of reactive polymers .
Production of Functional Polymers
Functional polymers, which contain chemically reactive functional groups, can be produced using this compound . These polymers have specific properties such as chemical, physicochemical or biochemical functions .
Creation of New Monomers
The compound can be used to create new monomers by binding the functional group to the structure of certain monomers . These new monomers can then be used to prepare different purpose polymers .
Chemical Modification of Polymers
This compound can be used in the chemical modification of polymers to produce chemically-reactive polymers . This application is used in both the industry and polymer-based chemistry .
Antioxidant Activity
Some compounds synthesized from similar structures have shown antioxidant activity . Therefore, it’s possible that “4-(2-Acetoxyphenyl)-2-methyl-1-butene” could also exhibit antioxidant properties .
Antibacterial Activity
Similarly, some benzamide compounds, which are a significant class of amide compounds, have shown antibacterial activity . This suggests a potential application of “4-(2-Acetoxyphenyl)-2-methyl-1-butene” in the development of new antibacterial agents .
Mechanism of Action
Target of Action
It is known that similar compounds, such as acetylsalicylic acid (aspirin), primarily target the prostaglandin cyclooxygenases-1 (cox-1) and cox-2 . These enzymes play a crucial role in the inflammatory response, pain perception, and fever .
Mode of Action
This inhibition could be achieved through the acetylation of these enzymes, which is irreversible .
Biochemical Pathways
Compounds like acetylsalicylic acid that inhibit cox-1 and cox-2 enzymes can affect the arachidonic acid cascade, leading to a decrease in the production of prostaglandins and thromboxanes . These substances are involved in inflammation, pain, and fever .
Pharmacokinetics
Similar compounds like acetylsalicylic acid are rapidly hydrolyzed into inactive acetate and salicylate by esterases, preferentially in the intestinal epithelium, liver, and blood . The half-life of unmetabolized acetylsalicylic acid in blood is 20–30 min .
Result of Action
Based on its structural similarity to acetylsalicylic acid, it may also have anti-inflammatory, analgesic, and antipyretic effects .
Action Environment
It is known that the stability of similar compounds, like boronic esters, can be affected by air and moisture .
properties
IUPAC Name |
[2-(3-methylbut-3-enyl)phenyl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O2/c1-10(2)8-9-12-6-4-5-7-13(12)15-11(3)14/h4-7H,1,8-9H2,2-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCDFNQDQFNIMAT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CCC1=CC=CC=C1OC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80641192 |
Source
|
| Record name | 2-(3-Methylbut-3-en-1-yl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80641192 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Acetoxyphenyl)-2-methyl-1-butene | |
CAS RN |
76240-34-1 |
Source
|
| Record name | 2-(3-Methylbut-3-en-1-yl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80641192 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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